Cas no 1315378-26-7 (3-(2,5-Dichlorophenyl)prop-2-en-1-ol)

• Product Name: 3-(2,5-Dichlorophenyl)prop-2-en-1-ol
• CAS No: 1315378-26-7
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• CID: 5780901
• PubChem ID: 22064799
• Update Time: 2024-03-01

3-(2,5-Dichlorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1315378-26-7
• SCHEMBL5833631
• EN300-1968805
• 3-(2,5-dichlorophenyl)prop-2-en-1-ol
• AKOS005265398
• 3-(2,5-Dichloro-phenyl)-prop-2-en-1-ol
• 2-Propen-1-ol, 3-(2,5-dichlorophenyl)-
• 3-(2,5-Dichlorophenyl)prop-2-en-1-ol

• Inchi： 1S/C9H8Cl2O/c10-8-3-4-9(11)7(6-8)2-1-5-12/h1-4,6,12H,5H2/b2-1+
• InChI Key： OABZZIINRREVHB-OWOJBTEDSA-N
• SMILES： ClC1C=CC(=CC=1/C=C/CO)Cl

Computed Properties

• Exact Mass: 201.9952203g/mol
• Monoisotopic Mass: 201.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 337.6±37.0 °C(Predicted)
• pka: 14.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols